Cas no 324057-41-2 (2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid)

• Product Name: 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid
• CAS No: 324057-41-2
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 6613111
• PubChem ID: 776068
• Update Time: 2025-05-19

2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid
• Oprea1_725341
• CBMicro_030801
• Z56777517
• AKOS000523958
• CHEMBL1563475
• 2-((N-allyl-4-methylphenyl)sulfonamido)benzoic acid
• 2-{[(4-methylphenyl)sulfonyl]prop-2-enylamino}benzoic acid
• 2-[(4-methylphenyl)sulfonyl-prop-2-enylamino]benzoic acid
• SR-01000424387
• SR-01000424387-1
• HMS2628L15
• EU-0004001
• 324057-41-2
• F0319-0008
• SMR000273210
• 2-(N-allyl-4-methylphenylsulfonamido)benzoic acid
• 2-[N-(prop-2-en-1-yl)4-methylbenzenesulfonamido]benzoic acid
• Cambridge id 5774177
• BIM-0030728.P001
• MLS000713729
• Oprea1_155613

• Inchi： 1S/C17H17NO4S/c1-3-12-18(16-7-5-4-6-15(16)17(19)20)23(21,22)14-10-8-13(2)9-11-14/h3-11H,1,12H2,2H3,(H,19,20)
• InChI Key： ZIULRGTVJLLHDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC=C)C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid

Recent Advances in the Study of 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid (CAS: 324057-41-2)

The compound 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid (CAS: 324057-41-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the prop-2-en-1-yl (allyl) group in 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid introduces additional reactivity, making it a valuable building block for further chemical modifications.

One of the key breakthroughs in the study of this compound is its application in the development of targeted cancer therapies. Researchers have demonstrated that derivatives of 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid exhibit selective inhibition of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

In addition to its anticancer potential, recent investigations have explored the compound's utility in combating antibiotic-resistant bacterial strains. Preliminary in vitro studies suggest that sulfonamide derivatives of 324057-41-2 exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. These findings underscore the compound's potential as a scaffold for the development of next-generation antibiotics.

The synthesis of 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid has also been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. For instance, the use of palladium-catalyzed allylic amination has been shown to enhance the efficiency of the synthetic route, reducing the need for harsh reagents and minimizing byproduct formation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the growing body of research on 324057-41-2 highlights its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 2-N-(prop-2-en-1-yl)4-methylbenzenesulfonamidobenzoic acid (CAS: 324057-41-2) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future research. As the field advances, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs, particularly in the areas of oncology and infectious diseases.